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Compound of Interest

Compound Name: Cbz-NH-PEG3-C2-acid

Cat. No.: B606518 Get Quote

In-Depth Technical Guide: Cbz-NH-PEG3-C2-acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of Cbz-NH-
PEG3-C2-acid, a bifunctional linker commonly utilized in the synthesis of PROTACs

(Proteolysis Targeting Chimeras) and other complex bioconjugates.

Core Molecular Data
The fundamental molecular attributes of Cbz-NH-PEG3-C2-acid are summarized below. These

values are critical for stoichiometric calculations in experimental design and for the

characterization of resulting conjugates.

Parameter Value Reference

Molecular Formula C₁₇H₂₅NO₇ [1][2]

Molecular Weight 355.387 g/mol [2]

Alternate Molecular Weight 355.4 g/mol [1]
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The determination of the molecular formula and weight of Cbz-NH-PEG3-C2-acid is typically

achieved through a combination of mass spectrometry and elemental analysis.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of Cbz-NH-PEG3-C2-acid is prepared in a suitable

volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

electrospray ionization (ESI) to minimize fragmentation and preserve the molecular ion.

Mass Analysis: The ionized sample is guided into a high-resolution mass analyzer, such as

an Orbitrap or a time-of-flight (TOF) analyzer.

Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ion is measured with high

precision.

Formula Determination: The exact mass measurement is used by specialized software to

calculate the most probable elemental composition, thus confirming the molecular formula of

C₁₇H₂₅NO₇. The monoisotopic mass is then calculated from this formula to provide the

precise molecular weight.

Methodology: Elemental Analysis

Sample Combustion: A precisely weighed sample of Cbz-NH-PEG3-C2-acid is combusted in

a furnace in the presence of excess oxygen.

Gas Separation: The resulting combustion gases (CO₂, H₂O, N₂) are separated using

chromatographic techniques.

Detection: The amount of each gas is quantified using thermal conductivity or infrared

detectors.

Composition Calculation: The percentage composition of Carbon, Hydrogen, and Nitrogen in

the molecule is determined. These percentages are then used to derive the empirical

formula, which is subsequently converted to the molecular formula using the molecular

weight information obtained from mass spectrometry.
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Molecular Structure and Logical Relationships
The structure of Cbz-NH-PEG3-C2-acid incorporates three key functional components: a Cbz-

protected amine, a triethylene glycol (PEG3) spacer, and a terminal carboxylic acid. The logical

relationship and connectivity of these components are illustrated in the following diagram.

Cbz (Carbobenzyloxy) Group
(Amine Protection)

PEG3 Spacer
(Hydrophilicity & Spacing)

 Amide Linkage 

Carboxylic Acid
(Conjugation Handle)

 Ether & Alkyl Linkage 

Click to download full resolution via product page

Caption: Functional components of Cbz-NH-PEG3-C2-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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